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Abstract

C.1. 53630, commercially known as Sulphur Green 14, is a sulphur dye characterized by its
brilliant green shade. Primarily utilized in the textile industry, it is employed for the dyeing of
cellulosic fibers such as cotton, hemp, and viscose, as well as for leather and paper
applications.[1][2] This technical guide provides a comprehensive overview of the synthesis
and characterization of C.l. 53630, compiling available data from patents, commercial literature,
and scientific publications. Due to the proprietary nature of industrial dye synthesis, a detailed,
publicly available experimental protocol for Sulphur Green 14 is scarce. Therefore, this guide
presents a generalized synthesis methodology based on established principles of sulphur dye
chemistry. Furthermore, standard characterization techniques applicable to this class of dyes
are detailed to provide a framework for quality control and analysis.

Physicochemical Properties and Commercial Data

Sulphur Green 14 is a dark green powder that is insoluble in water.[2][3][4] It becomes soluble
in an aqueous solution of sodium sulfide, which acts as a reducing agent, to form a leuco-
compound that has affinity for cellulosic fibers.[4][5] The dye is then regenerated on the fiber by
oxidation. In concentrated sulfuric acid, it dissolves to form a dark yellow solution.[2][3][6]
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Property Description

C.l. Name Sulphur Green 14

C.l. Number 53630

CAS Number 12227-06-4

Appearance Dark green powder

Solubility in Water Insoluble

Solubility in NazS Soluble (forms a blue-gray solution)
Solubility in H2SOa Soluble (forms a dark yellow solution)

Sulphur Brilliant Green F3G, Sulphur Light

Synonyms
y y Green G

Synthesis of C.I. 53630 (Sulphur Green 14)

The precise industrial synthesis protocol for C.1. 53630 is not publicly disclosed. However,
based on available literature, a general manufacturing process involves the sulfurization of a
phthalocyanine derivative. One described method indicates the use of phthalocyanine blue as
a starting material.[7] The process can be generalized into the following key stages:

Generalized Synthesis Protocol

e Chlorosulfonation of Phthalocyanine Blue: Phthalocyanine blue is reacted with a
chlorosulfonating agent, such as chlorosulfonic acid, to introduce sulfonyl chloride groups
onto the phthalocyanine macrocycle.

e Reduction: The resulting chlorosulfonated intermediate is then subjected to reduction. This
step is crucial for the subsequent formation of the sulphur dye.

 Sulfurization (Thionation): The reduced intermediate is heated with a source of sulfur,
typically sodium polysulfide, to introduce sulfur-containing chromophores. This step is what
defines the compound as a sulphur dye.
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« |solation and Purification: The final product, Sulphur Green 14, is isolated from the reaction
mixture through a series of steps that may include filtration, neutralization, and washing to
remove impurities. The purified dye is then dried and pulverized to obtain the final powder
form.

It is important to note that the exact reaction conditions, such as temperature, pressure,
reaction times, and the specific reagents (e.g., reducing agents), are proprietary and optimized
for industrial-scale production.

Synthesis Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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